![molecular formula C10H19ClN2OS B1193245 NGX-267 HCl](/img/structure/B1193245.png)
NGX-267 HCl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
NGX-267 is an M1 muscarinic agonist.
Scientific Research Applications
Nutrigenomics and Nutrigenetics Research
- Nutrigenomics and Nutrigenetics Benefits : Research in nutrigenomics and nutrigenetics (NGx) has raised expectations about their potential benefits. An online survey of NGx researchers indicated the need for caution to avoid biohype and premature dissemination of NGx benefits among various audiences (Stenne, Hurlimann, & Godard, 2013).
- Risks in Nutrigenomics and Nutrigenetics : NGx researchers generally downplay the potential risks of NGx, not believing it will reconfigure food as medication or transform eating into a health hazard. They also think NGx won't burden individuals with testing or threaten autonomy in food choices (Hurlimann, Menuz, Graham, Robitaille, Vohl, & Godard, 2013).
Engine Combustion and Emissions
- Hydrogen-Enriched Natural Gas Engines : Studies on engines using hydrogen-enriched natural gas (NG) show that hydrogen addition can extend the lean operation limit, improve lean burn ability, and decrease burn duration. However, nitrogen oxides (NOx) emissions may increase with hydrogen addition (Ma, Wang, Liu, Li, Wang, & Zhao, 2007).
- Emission Characteristics in NG Engines : NG engines have been reviewed for their combustion and emission characteristics. NG/gasoline bi-fuel engines using NG exhibit higher thermal efficiency and produce lower emissions compared to gasoline. Optimization of engine design and injection parameters can further improve efficiency and reduce emissions (Chen, He, & Zhong, 2019).
Drug Delivery Systems
- Nanogels for Drug Delivery : Poly(N-isopropylacrylamide-co-acrylic acid) (NIPA-co-AAc) nanogels (NGs) were synthesized and evaluated as carriers for drug delivery systems of doxorubicin hydrochloride for cancer therapies. These NGs showed high drug loading capacity and efficiency, making them candidates for cancer therapies based on the enhanced permeability and retention effect (Cuggino, Molina, Wedepohl, Igarzabal, Calderón, & Gugliotta, 2016).
Nanomaterials and Energy Storage
- Nitrogen-Rich Graphene-Like Holey Conjugated Polymers : A method was reported for producing single-layer nitrogen-rich graphene-like holey conjugated polymers (NG-HCP) nanosheets. These materials showed high porosity, heteroatomic doping, and good dispersity, making them suitable as anode materials for Li-ion batteries (Lin, Xie, Zhang, Li, Weng, Song, Huang, Zhang, Li, Liu, Xu, Huang, & Zhang, 2017).
NGX-4010 Studies
- High-Concentration Capsaicin Patch for Pain : A study on NGX-4010, a high-concentration capsaicin dermal patch, showed its effectiveness in reducing pain for patients with HIV-associated distal sensory polyneuropathy. This treatment was found to be safe and provided significant pain reduction (Simpson, Brown, & Tobias, 2008).
- Capsaicin Patch for Postherpetic Neuralgia : NGX-4010 was evaluated for treating postherpetic neuralgia (PHN), showing significant pain reduction in patients. This suggests NGX-4010 as a promising topical treatment for PHN (Backonja, Malan, Vanhove, & Tobias, 2010).
properties
Product Name |
NGX-267 HCl |
---|---|
Molecular Formula |
C10H19ClN2OS |
Molecular Weight |
250.78 |
IUPAC Name |
(S)-2-ethyl-8-methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one hydrochloride |
InChI |
InChI=1S/C10H18N2OS.ClH/c1-3-8-9(13)11-10(14-8)4-6-12(2)7-5-10;/h8H,3-7H2,1-2H3,(H,11,13);1H/t8-;/m0./s1 |
InChI Key |
BKGJDJVLUHDBNZ-QRPNPIFTSA-N |
SMILES |
O=C1[C@H](CC)SC2(CCN(C)CC2)N1.[H]Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
NGX-267; NGX 267; NGX267; NGX-267 HCl; NGX-267 hydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.